Cas no 2624135-16-4 (3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride)

• Product Name: 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride
• CAS No: 2624135-16-4
• MF: C₆H₁₀BrCl₂N₃
• MW: 274.973698139191
• MDL: MFCD33550874
• CID: 5462162
• PubChem ID: 155977939
• Update Time: 2025-06-13

3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride
• Z4937209749
• 3-Pyridinemethanamine, 2-amino-5-bromo-, hydrochloride (1:2)

• MDL： MFCD33550874
• Inchi： 1S/C6H8BrN3.2ClH/c7-5-1-4(2-8)6(9)10-3-5;;/h1,3H,2,8H2,(H2,9,10);2*1H
• InChI Key： RSJQLWVHUWXOMY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CN)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 109
• Topological Polar Surface Area: 64.9

Additional information on 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride

Research Briefing on 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride (CAS: 2624135-16-4): Recent Advances and Applications

3-(Aminomethyl)-5-bromopyridin-2-amine dihydrochloride (CAS: 2624135-16-4) is a brominated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and neurological disorders.

One of the most notable applications of this compound is its role in the synthesis of small molecule inhibitors targeting protein kinases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride serves as a crucial building block in the development of selective inhibitors for the epidermal growth factor receptor (EGFR) family of kinases, which are implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, with IC50 values in the low nanomolar range.

In addition to its role in kinase inhibitor development, recent research has explored the use of 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride in the synthesis of novel compounds targeting the central nervous system (CNS). A 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of compounds derived from this intermediate, which showed promising activity as modulators of the GABA-A receptor. These findings suggest potential applications in the treatment of anxiety, epilepsy, and other CNS-related disorders.

The compound's unique chemical structure, characterized by the presence of both an aminomethyl group and a bromine atom, allows for diverse functionalization, making it a valuable scaffold in medicinal chemistry. Recent advances in synthetic methodologies have further enhanced the efficiency of its incorporation into complex molecules. For instance, a 2023 publication in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction that enables the efficient derivatization of the bromine moiety, expanding the scope of its applications in drug discovery.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of compounds derived from 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride. Recent studies have focused on improving the bioavailability and metabolic stability of these derivatives, with some success reported in preclinical models. Future research directions may include further structural optimization and in vivo efficacy studies to advance these compounds toward clinical development.

In conclusion, 3-(aminomethyl)-5-bromopyridin-2-amine dihydrochloride (CAS: 2624135-16-4) continues to be a valuable intermediate in the synthesis of biologically active compounds, with recent studies highlighting its potential in kinase inhibitor development and CNS drug discovery. Ongoing research efforts are expected to further elucidate its therapeutic potential and expand its applications in medicinal chemistry.